Cas no 2680620-83-9 (2-(1-Hydroxycyclobutyl)-2-(2,2,2-trifluoroacetamido)acetic acid)

• Product Name: 2-(1-Hydroxycyclobutyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• CAS No: 2680620-83-9
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 5647295
• PubChem ID: 165907889
• Update Time: 2025-06-09

2-(1-Hydroxycyclobutyl)-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680620-83-9
• EN300-28277048
• 2-(1-hydroxycyclobutyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• 2-(1-Hydroxycyclobutyl)-2-(2,2,2-trifluoroacetamido)acetic acid

• Inchi： 1S/C8H10F3NO4/c9-8(10,11)6(15)12-4(5(13)14)7(16)2-1-3-7/h4,16H,1-3H2,(H,12,15)(H,13,14)
• InChI Key： SNSVBEIPVYNYPO-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C1(CCC1)O)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.6Ų

Additional information on 2-(1-Hydroxycyclobutyl)-2-(2,2,2-trifluoroacetamido)acetic acid

Introduction to 2-(1-Hydroxycyclobutyl)-2-(2,2,2-trifluoroacetamido)acetic Acid (CAS No. 2680620-83-9)

2-(1-Hydroxycyclobutyl)-2-(2,2,2-trifluoroacetamido)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680620-83-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclobutyl ring substituted with a hydroxyl group and an amide moiety linked to a trifluoroacetamide group. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The cyclobutyl ring in this compound contributes to its steric configuration, influencing both its solubility and reactivity. The 1-hydroxycyclobutyl moiety introduces a polar hydroxyl group, which can participate in hydrogen bonding and other intermolecular interactions, making it particularly useful in designing molecules with specific binding affinities. On the other hand, the 2-(2,2,2-trifluoroacetamido) group introduces fluorine atoms, which are known for their ability to enhance metabolic stability and binding affinity in drug candidates. This combination of structural elements makes 2-(1-hydroxycyclobutyl)-2-(2,2,2-trifluoroacetamido)acetic acid a promising candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated compounds due to their improved pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules can lead to increased lipophilicity, reduced metabolic degradation, and enhanced binding to biological targets. For instance, studies have shown that fluorinated amides exhibit enhanced stability against enzymatic degradation, making them attractive for designing long-acting drugs. The trifluoroacetamide group in CAS No. 2680620-83-9 is a testament to this trend, as it provides the compound with increased metabolic resistance and potential for prolonged biological activity.

The hydroxycyclobutyl part of the molecule also plays a crucial role in its potential applications. The cyclobutyl ring itself is known to influence the conformational flexibility of drug candidates, which can be critical for achieving optimal binding to biological targets. Additionally, the hydroxyl group can serve as a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific therapeutic applications. This versatility makes CAS No. 2680620-83-9 a valuable building block in the synthesis of novel pharmaceutical agents.

Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure of molecules like CAS No. 2680620-83-9. Molecular modeling studies have shown that the presence of both hydroxyl and amide groups can lead to specific interactions with biological targets, such as enzymes and receptors. These interactions are often critical for determining the efficacy and selectivity of drug candidates. By leveraging computational tools, researchers can predict how modifications to this compound might affect its biological activity, thereby accelerating the drug discovery process.

The synthesis of CAS No. 2680620-83-9 involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cycloaddition reactions to form the cyclobutyl ring followed by functional group transformations to introduce the hydroxyl and amide moieties. Advances in synthetic methodologies have enabled more efficient and sustainable routes to complex molecules like this one, reducing waste and improving scalability.

In conclusion,CAS No. 2680620-83-9, or 2-(1-Hydroxycyclobutyl)-2-(trifluoroacetamido)acetic acid, represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules with enhanced pharmacokinetic properties. As research continues in this area,CAS No. 2680620-83-9 is likely to play an important role in the development of new therapeutic agents that address unmet medical needs.